PI3Kα
  • A66
    A66
    • Cat. No.:
    • B605055
    • CAS No.:
    • 1166227-08-2
    • Molecular Formula:
    • C17H23N5O2S2
    • Molecular Weight:
    • 393.5 g/mol
    Description
    (2S)-N1-[5-(2-tert-butyl-4-thiazolyl)-4-methyl-2-thiazolyl]pyrrolidine-1,2-dicarboxamide is a proline derivative.
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  • Paxalisib
    Paxalisib
    • Cat. No.:
    • B607614
    • CAS No.:
    • 1382979-44-3
    • Molecular Formula:
    • C18H22N8O2
    • Molecular Weight:
    • 382.4 g/mol
    Description
    GDC-0084 is under investigation in clinical trial NCT03696355 (Study of GDC-0084 in Pediatric Patients With Newly Diagnosed Diffuse Intrinsic Pontine Glioma or Diffuse Midline Gliomas).
    Paxalisib is a phospha...
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  • GDC-0326
    GDC-0326
    • Cat. No.:
    • B607616
    • CAS No.:
    • 1282514-88-8
    • Molecular Formula:
    • C19H22N6O3
    • Molecular Weight:
    • 382.4 g/mol
    Description
    GDC-0326 is an organic heterotricyclic compound that is 5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine substituted by 1-(propan-2-yl)-1H-1,2,4-triazol-5-yl and [(2S)-1-amino-1-oxopropan-2-yl]oxy groups at positions...
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  • NSC781406
    NSC781406
    • Cat. No.:
    • B609666
    • CAS No.:
    • Molecular Formula:
    • C29H27F2N5O5S2
    • Molecular Weight:
    • 627.7 g/mol
    Description
    NSC 781406 is a dual inhibitor of PI3K and mammalian target of rapamycin (mTOR;  IC50s = 2.0, 9.4, 2.7, 14, and 5.4 nM for PI3Kα, PI3Kβ, PI3Kγ, PI3Kδ, and mTOR, respectively). It inhibits cell growth in the...
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  • PQR530
    PQR530
    • Cat. No.:
    • B610182
    • CAS No.:
    • 1927857-61-1
    • Molecular Formula:
    • C18H23F2N7O2
    • Molecular Weight:
    • 407.4258
    Description
    PQR530 is a dual inhibitor of PI3Kα and mammalian target of rapamycin (mTOR;  IC50s = 11.1 and 7.4 nM, respectively). It inhibits phosphorylation of Akt and ribosomal S6 kinase in A2058 melanoma cells (IC50...
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  • PIK-75 hydrochloride
    PIK-75 hydrochloride
    • Cat. No.:
    • B1390485
    • CAS No.:
    • 1462995-14-7
    • Molecular Formula:
    • C16H15BrClN5O4S
    • Molecular Weight:
    • 488.7 g/mol
    Description
    PIK-75 hydrochloride, also known as PIK-75 hydrochloride, is a useful research compound. Its molecular formula is C16H15BrClN5O4S and its molecular weight is 488.7 g/mol. The purity is usually 95%.
    The exac...
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  • PI-103 Hydrochloride
    PI-103 Hydrochloride
    • Cat. No.:
    • B1591684
    • CAS No.:
    • 371935-79-4
    • Molecular Formula:
    • C19H17ClN4O3
    • Molecular Weight:
    • 384.8 g/mol
    Description
    PI-103 is a potent, cell-permeable, ATP-competitive inhibitor of PI3K family members with selectivity toward DNA-PK, PI3K (p110α), and mTORC1. The IC50 values are 2, 8, 20, 26, 48, 83, 88, and 150 nM for DNA-PK,...
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  • GSK-F1
    GSK-F1
    • Cat. No.:
    • B3237256
    • CAS No.:
    • 1384097-27-1
    • Molecular Formula:
    • C27H18F5N5O4S
    • Molecular Weight:
    • 603.5 g/mol
    Description
    GSK-F1 is a useful research compound. Its molecular formula is C27H18F5N5O4S and its molecular weight is 603.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GSK-F1 suitable for many resear...
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  • CHMFL-PI4K-127
    CHMFL-PI4K-127
    • Cat. No.:
    • B10821518
    • CAS No.:
    • Molecular Formula:
    • C18H15ClN4O3S
    • Molecular Weight:
    • 402.9 g/mol
    Description
    CHMFL-PI4K-127 is a useful research compound. Its molecular formula is C18H15ClN4O3S and its molecular weight is 402.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CHMFL-PI4K-127 suitable...
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  • CHMFL-PI4K-127
    CHMFL-PI4K-127
    • Cat. No.:
    • B15620493
    • CAS No.:
    • Molecular Formula:
    • C18H15ClN4O3S
    • Molecular Weight:
    • 402.9 g/mol
    Description
    CHMFL-PI4K-127 is a useful research compound. Its molecular formula is C18H15ClN4O3S and its molecular weight is 402.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CHMFL-PI4K-127 suitable...
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